Cas no 3376-95-2 (2-Ethyl Isonicotinamide)

• Product Name: 2-Ethyl Isonicotinamide
• CAS No: 3376-95-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 315520
• PubChem ID: 76905
• Update Time: 2025-11-02

2-Ethyl Isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-Pyridinecarboxamide
• 2-Ethyl Isonicotinamide
• 2-ETHYL-ISONICOTINAMIDE
• 4-Pyridinecarboxamide,2-ethyl-
• 2-Aethyl-isonicotinsaeure-amid
• 2-ethyl-4-pyridinamide
• 2-Ethyl-4-PyridinecarboxaMide (2-EthylisonicotinaMide)
• 2-ethyl-isonicotinic acid amide
• 2-Ethyl-pyridin-4-carbonsaeure-amid
• 2-Ethylpyridin-4-carboxaMide
• 2-Ethylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,2-ethyl-(9CI)
• 3376-95-2
• 2-Ethylisonicotinamide
• UNII-VCQ3ES5FND
• 4-Pyridinecarboxamide, 2-ethyl-
• 2-ethyl-4-amidopyridine
• ISONICOTINAMIDE, 2-ETHYL-
• LWTBJUQFUISATQ-UHFFFAOYSA-N
• CCC1=CC(=CC=N1)C(N)=O
• SCHEMBL2606610
• NS00048536
• AKOS005256860
• VCQ3ES5FND
• DTXSID30955352
• EINECS 222-170-7
• MS-20613
• STL557210
• CHEMBL5315130
• BBL103400

• Inchi： 1S/C8H10N2O/c1-2-7-5-6(8(9)11)3-4-10-7/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key： LWTBJUQFUISATQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)CC)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.2±28.0 °C at 760 mmHg
• Flash Point: 122.7±24.0 °C
• PSA: 55.98000
• LogP: 1.44320
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Ethyl Isonicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Ethyl Isonicotinamide

2-Ethyl Isonicotinamide (CAS No. 3376-95-2): Properties, Applications, and Market Insights

2-Ethyl Isonicotinamide (CAS No. 3376-95-2) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This derivative of isonicotinamide features an ethyl group substitution, which enhances its reactivity and utility in various applications. The compound is also known by synonyms such as N-ethyl isonicotinamide and 2-ethylpyridine-4-carboxamide, making it a versatile candidate for synthetic and medicinal chemistry.

The molecular formula of 2-Ethyl Isonicotinamide is C8H10N2O, with a molecular weight of 150.18 g/mol. Its structural features include a pyridine ring and an amide functional group, which contribute to its unique chemical behavior. Researchers often explore its solubility in organic solvents, thermal stability, and reactivity with nucleophiles, as these properties are critical for its applications in drug development and material science.

One of the most prominent uses of 2-Ethyl Isonicotinamide is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. Its structural similarity to nicotinamide allows it to participate in reactions that produce compounds with potential therapeutic effects. Recent studies have investigated its role in developing neurological agents and anti-inflammatory drugs, aligning with the growing demand for treatments targeting neurodegenerative diseases and chronic inflammation.

In addition to pharmaceuticals, 2-Ethyl Isonicotinamide finds applications in agrochemical research. Its derivatives are explored for their potential as pesticide intermediates or plant growth regulators, addressing the need for sustainable agricultural solutions. The compound’s ability to modify biological pathways makes it a valuable tool for developing next-generation crop protection products.

The market for 2-Ethyl Isonicotinamide is influenced by trends in personalized medicine and green chemistry. As the pharmaceutical industry shifts toward targeted drug delivery systems, this compound’s role as a building block for customized therapeutics is gaining attention. Furthermore, its compatibility with eco-friendly synthesis methods aligns with the global push for sustainable chemical production.

Quality control and regulatory compliance are critical for 2-Ethyl Isonicotinamide suppliers. Manufacturers adhere to stringent standards, such as ISO certification and Good Manufacturing Practices (GMP), to ensure product consistency and safety. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and identify impurities.

Researchers frequently search for information on 2-Ethyl Isonicotinamide synthesis methods, suppliers of high-purity 3376-95-2, and applications in drug discovery. These queries reflect the compound’s relevance in both academic and industrial settings. To meet this demand, suppliers often provide detailed technical data sheets and custom synthesis services.

In summary, 2-Ethyl Isonicotinamide (CAS No. 3376-95-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique properties and adaptability to modern chemical trends make it a valuable asset for researchers and manufacturers alike. As innovation continues, this compound is poised to play an even greater role in addressing global health and sustainability challenges.